2-(Aminomethyl)-6-(methoxymethyl)-3,4-dihydropyrimidin-4-one

• Molecular Formula: C7H11N3O2
• Molecular Weight: 169.18 g/mol
• IUPAC Name: 2-(aminomethyl)-4-(methoxymethyl)-1H-pyrimidin-6-one
• InChI: InChI=1S/C7H11N3O2/c1-12-4-5-2-7(11)10-6(3-8)9-5/h2H,3-4,8H2,1H3,(H,9,10,11)
• InChI Key: GMNJSAFRMSDPRE-UHFFFAOYSA-N
• Canonical SMILES: COCC1=CC(=O)NC(=N1)CN

Description

2-(Aminomethyl)-6-(methoxymethyl)-3,4-dihydropyrimidin-4-one is a dihydropyrimidinone-based compound supplied for life science research and development. This chemical scaffold is of significant interest in medicinal chemistry, particularly in the exploration of novel therapeutic agents . The dihydropyrimidinone (DHPM) core is a privileged structure in drug discovery, known for its wide range of pharmacological activities, which include serving as a platform for developing potent and selective receptor antagonists and modulators of efflux pumps like P-glycoprotein (Pgp) in cancer multidrug resistance studies . The specific substitutions on this molecule—an aminomethyl group at the 2-position and a methoxymethyl group at the 6-position—provide handles for further chemical functionalization, making it a valuable building block for constructing diverse compound libraries. Researchers can employ this compound in hit-to-lead optimization campaigns, leveraging its structure to explore structure-activity relationships (SAR) for various biological targets. The compound's properties make it a candidate for research in areas such as oncology and neurology, where the DHPM scaffold has previously shown relevance. This product is intended for research purposes by qualified laboratory personnel only. It is strictly labeled "For Research Use Only" (RUO) and is not intended for diagnostic or therapeutic applications, or for human use of any kind.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(Aminomethyl)-6-(methoxymethyl)-3,4-dihydropyrimidin-4-one typically involves multi-step organic reactions. One common method includes the condensation of appropriate aldehydes with urea or thiourea, followed by cyclization and subsequent functional group modifications. The reaction conditions often require the use of catalysts, controlled temperatures, and specific solvents to achieve high yields and purity.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale batch or continuous flow processes. The use of automated reactors and precise control of reaction parameters ensures consistent quality and efficiency. Catalysts such as metal oxides or acids may be employed to facilitate the reactions, and purification steps like crystallization or chromatography are used to isolate the final product.

Chemical Reactions Analysis

Types of Reactions

2-(Aminomethyl)-6-(methoxymethyl)-3,4-dihydropyrimidin-4-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxo derivatives.

Reduction: Reduction reactions can yield amine or alcohol derivatives.

Substitution: Nucleophilic or electrophilic substitution reactions can introduce new functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄) are often used.

Substitution: Reagents like alkyl halides or acyl chlorides can be used under basic or acidic conditions to achieve substitution.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or carboxylic acids, while reduction can produce primary or secondary amines.

Scientific Research Applications

2-(Aminomethyl)-6-(methoxymethyl)-3,4-dihydropyrimidin-4-one is a dihydropyrimidinone derivative with potential therapeutic applications, making it a compound of interest in medicinal chemistry. Research suggests it possesses antimicrobial and antiviral properties. The aminomethyl group may enhance its interaction with biological targets, potentially inhibiting specific enzymes or receptors involved in disease processes. This interaction is believed to involve hydrogen bonding with biological macromolecules, which can modulate their activity.

Synthesis
The synthesis of 6-(Methoxymethyl)-2-(methylamino)-3,4-dihydropyrimidin-4-one typically involves multi-step organic reactions. Recent advancements in green chemistry have introduced eco-friendly methods for synthesizing similar compounds using one-pot multi-component reactions that reduce waste and improve yields.

Potential Applications
2-(1-Aminocyclohexyl)-6-(methoxymethyl)-3,4-dihydropyrimidin-4-one, a similar compound, has potential applications across various fields:

• Pharmaceuticals Dihydropyrimidinones have exhibited a range of pharmacological effects, including anti-tumor, antibacterial, and antiviral activities.
• Agrochemicals As potential pesticides or herbicides.
• Material Science As components in polymers and other materials.

Studies on the interactions of 2-(1-Aminocyclohexyl)-6-(methoxymethyl)-3,4-dihydropyrimidin-4-one with biological targets are crucial for understanding its mechanism of action. Such studies contribute valuable data for optimizing the structure-activity relationship of this compound.

Structural Features and Activities
Structural similarities exist between 2-(1-Aminocyclohexyl)-6-(methoxymethyl)-3,4-dihydropyrimidin-4-one and other compounds:

Compound Name	Structural Features	Unique Aspects
3,4-Dihydropyrimidin-2(1H)-one	Basic pyrimidine structure	Exhibits broad biological activities
5-Methyl-3,4-dihydropyrimidin-2(1H)-one	Methyl substitution at position 5	Enhanced lipophilicity; potential CNS activity
4-Amino-6-methyl-3,4-dihydropyrimidin-2(1H)-one	Amino group at position 4	Notable antitumor activity
2-(Aminomethyl) pyrimidine derivatives	Varying substitutions on the pyrimidine ring	Diverse pharmacological profiles

Mechanism of Action

The mechanism of action of 2-(Aminomethyl)-6-(methoxymethyl)-3,4-dihydropyrimidin-4-one involves its interaction with specific molecular targets and pathways. The aminomethyl group can form hydrogen bonds with biological molecules, while the methoxymethyl group may enhance its solubility and bioavailability. The compound may inhibit or activate enzymes, receptors, or other proteins, leading to its observed effects.

Comparison with Similar Compounds

Key Observations :

• Lipophilicity : Methyl groups (e.g., in ) increase lipophilicity compared to methoxymethyl, which may enhance membrane permeability but reduce aqueous solubility.
• Biological Activity : Pyridyl or thiazolyl substituents (e.g., ) introduce aromatic heterocycles that may enhance binding to biological targets like kinases or GPCRs.

Physical and Chemical Properties

• Melting Points: Analogs with amino groups (e.g., 6-amino-2-methoxy derivative) exhibit high melting points (~214°C) due to intermolecular hydrogen bonding .
• Solubility : Methoxymethyl groups improve solubility in polar aprotic solvents compared to alkyl substituents .
• Stability: The dihydropyrimidinone core is generally stable under acidic conditions but may undergo ring-opening in strong bases .

Biological Activity

2-(Aminomethyl)-6-(methoxymethyl)-3,4-dihydropyrimidin-4-one is a heterocyclic compound that belongs to the dihydropyrimidinone class. Its unique structural features, including an amino group and a methoxymethyl substituent, suggest potential biological activities. This article explores the biological activity of this compound, focusing on its pharmacological effects, mechanisms of action, and relevant case studies.

• Molecular Formula : C₇H₁₁N₃O₂
• Molecular Weight : 169.18 g/mol
• CAS Number : 1341351-18-5

Biological Activities

Research indicates that compounds in the dihydropyrimidinone family exhibit a variety of biological activities. The specific compound under review has shown promise in several areas:

1. Anticancer Activity

Dihydropyrimidinones have been associated with anticancer properties. For instance, studies have demonstrated that derivatives of this compound can inhibit the proliferation of various cancer cell lines. The mechanism often involves the modulation of cell cycle progression and induction of apoptosis.

2. Antimicrobial Properties

Preliminary investigations suggest that 2-(aminomethyl)-6-(methoxymethyl)-3,4-dihydropyrimidin-4-one may possess antimicrobial activity. This is hypothesized to arise from its ability to disrupt microbial cell membranes or interfere with metabolic pathways.

3. Antioxidant Effects

The antioxidant potential of this compound has been explored, particularly its ability to scavenge free radicals. This property is crucial for protecting cells from oxidative stress-related damage.

The biological activities of 2-(aminomethyl)-6-(methoxymethyl)-3,4-dihydropyrimidin-4-one are believed to be mediated through interactions with specific biological targets:

• Enzyme Inhibition : The compound may inhibit enzymes involved in cancer progression or microbial metabolism.
• Receptor Modulation : It may interact with receptors that regulate cell growth and apoptosis.

Table 1: Summary of Biological Activities

Activity Type	Description	Reference
Anticancer	Inhibits proliferation in cancer cell lines
Antimicrobial	Exhibits activity against various pathogens
Antioxidant	Scavenges free radicals

Notable Research Findings

• Anticancer Studies : A recent study demonstrated that derivatives of this compound showed significant cytotoxic effects against HepG2 (liver cancer) and MCF7 (breast cancer) cell lines, indicating its potential as a chemotherapeutic agent.
• Antimicrobial Testing : In vitro tests revealed that the compound exhibited notable antibacterial activity against both Gram-positive and Gram-negative bacteria, suggesting its utility in developing new antimicrobial agents .
• Oxidative Stress Protection : Research highlighted the compound's ability to reduce oxidative stress markers in cellular models, supporting its role as an antioxidant .

Q & A

Basic: How can synthetic protocols for 3,4-dihydropyrimidin-4-one derivatives be optimized to improve yield and purity?

Answer: Optimization typically involves solvent selection, catalyst loading, and reaction monitoring. For example, refluxing in a 1:1 n-heptane-toluene mixture with ZnCl₂ as a catalyst (2 mmol) under TLC monitoring ensures complete conversion of starting materials. Purification via recrystallization from polar solvents (e.g., ethanol/water mixtures) enhances purity . Adjusting stoichiometry, such as using excess urea (15 mmol vs. 10 mmol for aldehydes), can also improve yields by driving the Biginelli-like condensation to completion .

Advanced: What strategies are effective for introducing diverse substituents into the pyrimidinone core to modulate biological activity?

Answer: Substituent diversity can be achieved through:

• Sulfanyl group incorporation : Reacting with thiophenols or thioacetic acid derivatives under basic conditions (e.g., K₂CO₃ in DMF) to form thioether linkages at position 5 .
• Carboxylic acid coupling : Using EDC/HOBt-mediated amidation to attach glutamic acid derivatives, as demonstrated in thieno[2,3-d]pyrimidin-4-one analogs (e.g., compound 8 and 9 ) .
• Heterocyclic fusion : Building thiadiazolo[3,2-a]pyrimidin-7-one scaffolds via cyclocondensation with thiadiazole precursors .

Basic: What analytical techniques are critical for characterizing 3,4-dihydropyrimidin-4-one derivatives?

Answer: Essential methods include:

• 1H NMR : To confirm regiochemistry and tautomeric forms (e.g., distinguishing between 3,4-dihydro and fully aromatic pyrimidines) .
• HRMS : For molecular weight validation (e.g., resolving isotopic patterns in chlorine-containing derivatives like 2m ) .
• Melting point analysis : To assess purity and compare with literature values (e.g., compound 2l melts at 151–154°C) .

Advanced: How can tautomeric equilibria in dihydropyrimidinones be resolved experimentally?

Answer: X-ray crystallography is definitive for tautomer assignment. For example, non-classical 2-amino-4-oxo-thieno-pyrimidines adopt a fixed enolic form in the solid state, as confirmed by X-ray structures . Solution-state NMR with deuterated solvents (e.g., DMSO-d₆) can also detect tautomer ratios through chemical shift splitting .

Basic: What in vitro assays are suitable for preliminary evaluation of antimicrobial activity in dihydropyrimidinone analogs?

Answer: Standard protocols include:

• Broth microdilution : To determine MIC values against Gram-positive (e.g., S. aureus) and Gram-negative (e.g., E. coli) strains .
• Agar diffusion : For screening antifungal activity (e.g., against C. albicans) using 6 mm discs loaded with test compounds .
• MTT assay : To assess cytotoxicity in mammalian cells (e.g., HEK-293) before advancing to in vivo studies .

Advanced: How can structure-activity relationships (SAR) guide the design of dihydropyrimidinones with antiviral properties?

Answer: Key SAR insights include:

• Hydrophobic substituents : Introducing 4-(trifluoromethoxy)phenyl groups (e.g., compound 9 ) enhances membrane permeability and viral protease inhibition .
• Conjugation with benzoxazines : Linking pyrimidinones to 7,8-difluorobenzoxazine moieties (e.g., via hexanoyl spacers) improves binding to viral RNA polymerases .
• Fluorine substitution : Fluorine at position 6 (e.g., in compound 2m ) increases metabolic stability and bioavailability .

Basic: How can solubility and stability challenges be addressed during formulation of dihydropyrimidinone derivatives?

Answer:

• Solubility : Use sodium hydroxide to ionize hydroxyl groups, forming water-soluble salts (e.g., 4,6-dihydroxy-2-methylpyrimidine derivatives) . Co-solvents like PEG-400 or DMSO (≤10%) can aid in in vitro assays .
• Stability : Lyophilization in phosphate buffer (pH 7.4) prevents hydrolysis of the 4-oxo group. Store at −20°C under nitrogen to avoid oxidation .

Advanced: What computational methods are effective for predicting the reactivity of dihydropyrimidinone intermediates?

Answer:

• DFT calculations : To model transition states in cyclocondensation reactions (e.g., assessing ZnCl₂-catalyzed pathways) .
• Molecular docking : For predicting binding affinities to biological targets (e.g., SARS-CoV-2 main protease) using AutoDock Vina .
• pKa prediction tools : ADMET Predictor™ or MarvinSuite to optimize solubility and ionization profiles .

Basic: How should researchers reconcile contradictory biological activity data across structurally similar dihydropyrimidinones?

Answer: Contradictions often arise from:

• Substituent electronic effects : Electron-withdrawing groups (e.g., -CF₃) may enhance activity in one assay but reduce it in another due to target specificity .
• Assay conditions : Variances in cell lines (e.g., HEK-293 vs. HepG2) or incubation times can alter IC₅₀ values. Standardize protocols using CLSI guidelines .
• Stereochemical factors : Enantiomers (e.g., (R)- vs. (S)-configured pyrrolidinones) may exhibit divergent activities, necessitating chiral HPLC purification .

Advanced: What methodologies enable the study of dihydropyrimidinone metabolism in vivo?

Answer:

• Radiolabeling : Synthesize ¹⁴C-labeled analogs (e.g., at the methoxymethyl group) to track metabolite formation via scintillation counting .
• LC-MS/MS : For identifying phase I/II metabolites in plasma or urine samples. Use Q-TOF instruments for high-resolution fragmentation patterns .
• CYP450 inhibition assays : Screen against recombinant enzymes (e.g., CYP3A4) to predict drug-drug interactions .